Cas no 79569-93-0 (2-Butenoic acid,2-cyano-4-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester)

• Product name: 2-Butenoic acid,2-cyano-4-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
• CAS No: 79569-93-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 570534
• PubChem ID: 44151741

2-Butenoic acid,2-cyano-4-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-cyano-4-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
• ethyl 2-cyano-4-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-2-butenoate
• EINECS 279-183-6
• Ethyl 2-cyano-4-(3,3-dimethylbicyclo(2.2.1)hept-2-yl)-2-butenoate
• 79569-93-0

• Inchi： InChI=1S/C16H23NO2/c1-4-19-15(18)12(10-17)6-8-14-11-5-7-13(9-11)16(14,2)3/h6,11,13-14H,4-5,7-9H2,1-3H3/b12-6+
• InChI Key： FZWBEKGFRMVWMK-WUXMJOGZSA-N
• SMILES： CCOC(=O)C(=CCC1C2CCC(C2)C1(C)C)C#N

Computed Properties

• Exact Mass: 261.173
• Monoisotopic Mass: 261.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.028
• Boiling Point: 365°C at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.492